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Compound of Interest

Compound Name: Glu-Met

Cat. No.: B1624459 Get Quote

This guide provides crucial safety and logistical information for laboratory professionals

handling peptides containing the Glutamic acid-Methionine (Glu-Met) sequence. Adherence to

these procedures is vital for ensuring personal safety and proper experimental conduct.

Personal Protective Equipment (PPE) and
Engineering Controls
When working with Glu-Met containing peptides, a comprehensive approach to safety is

necessary, incorporating both personal protective equipment and appropriate engineering

controls. The following table summarizes the recommended safety measures.
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Protective Measure Specification Rationale

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[1] Use a full-face

respirator if exposure limits are

exceeded.

To prevent inhalation of

peptide dust or aerosols, as

the toxicological properties are

often not fully known.[2][3]

Hand Protection

Compatible chemical-resistant

gloves.[1] Gloves must be

inspected prior to use.[4][5]

To prevent skin contact with

the substance.[1]

Eye Protection

Appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA.[1] Tightly fitting safety

goggles.[3]

To protect eyes from splashes

or airborne particles of the

peptide.[1]

Body Protection

Wear compatible chemical-

resistant gloves and clothing to

prevent skin exposure.[1]

Fire/flame resistant and

impervious clothing.[3]

To provide a barrier against

accidental skin exposure.[1][2]

Engineering Controls

Mechanical exhaust is

required.[1][2] Handle in a

well-ventilated place.[3][6] A

safety shower and eye shower

should be accessible.[1]

To minimize the concentration

of airborne peptide dust and

provide immediate

decontamination facilities.

Procedural Workflow for Handling Glu-Met Peptides
The following diagram outlines the standard operating procedure for the safe handling of Glu-
Met peptides from receipt to disposal.
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Preparation

Handling

Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Prepare well-ventilated workspace

Weigh and handle peptide

Proceed to handling

Avoid generating dust

Wash hands thoroughly after handling

Complete handling

Collect waste in a suitable, closed container

Begin disposal process

Dissolve or mix with a combustible solvent

Burn in a chemical incinerator

Follow all local, state, and federal regulations

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Glu-Met Peptides.
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Detailed Experimental Protocols
Handling and Storage:

Pre-Handling: Before use, allow the product to warm to room temperature.[1] Keep the

container tightly closed when not in use.[1]

Safe Handling: Avoid contact with skin, eyes, and clothing.[1][7] Also, avoid ingestion and

inhalation of the substance.[1][7] It is important to prevent prolonged or repeated exposure.

[1][7]

Hygiene: After handling, wash thoroughly.[1][7] Contaminated clothing should be removed

and washed before reuse.[1][7]

Storage Conditions: Store at temperatures below -15°C under an inert gas like nitrogen.[7]

Accidental Release Measures:

Personal Precautions: In case of a spill, wear a respirator, chemical safety goggles, rubber

boots, and heavy rubber gloves.[2]

Containment and Cleaning: Sweep up the spilled material, place it in a bag, and hold for

waste disposal.[2] Avoid raising dust.[2]

Post-Cleaning: Ventilate the area and wash the spill site after the material has been

collected.[2]

Disposal Plan:

Waste Collection: Collect waste material in closed and suitable containers for disposal.[1]

Chemical Disposal: The recommended disposal method is to dissolve or mix the material

with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner

and scrubber.[1][2]

Regulatory Compliance: Dispose of waste according to all applicable federal, state, and local

environmental regulations.[1][2] Do not allow the substance to enter surface water or drains.

[1]
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First Aid Procedures:

In case of eye contact: Immediately flush eyes with plenty of flowing water for 10 to 15

minutes, holding eyelids apart.[1] Consult an ophthalmologist.[1]

In case of skin contact: Wash immediately with plenty of water and soap for at least 15

minutes.[1] Remove contaminated clothing and shoes.[1] Call a physician.[1]

If inhaled: Remove the person to fresh air and keep them warm and at rest.[1] If breathing is

irregular or stopped, administer artificial respiration.[1] Call a physician.[1]

If swallowed: Wash out the mouth with water, provided the person is conscious.[1] Call a

physician.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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